Cas no 1221725-77-4 (6-Phenoxypyridine-3-carboximidamide hydrochloride)

• Product Name: 6-Phenoxypyridine-3-carboximidamide hydrochloride
• CAS No: 1221725-77-4
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 5044474
• Update Time: 2025-10-23

6-Phenoxypyridine-3-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-phenoxypyridine-3-carboximidamide hydrochloride
• NE24596
• 6-phenoxypyridine-3-carboximidamide;hydrochloride
• 6-Phenoxypyridine-3-carboximidamide hydrochloride

• Inchi： 1S/C12H11N3O.ClH/c13-12(14)9-6-7-11(15-8-9)16-10-4-2-1-3-5-10;/h1-8H,(H3,13,14);1H
• InChI Key： JKPLVMWVKJOYCY-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C1C=CC(C(=N)N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 72

6-Phenoxypyridine-3-carboximidamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Phenoxypyridine-3-carboximidamide hydrochloride

6-Phenoxypyridine-3-carboximidamide hydrochloride: A Comprehensive Overview

6-Phenoxypyridine-3-carboximidamide hydrochloride (CAS No. 1221725-77-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials. The molecule consists of a pyridine ring substituted with a phenyl group at the 6-position and a carboximidamide group at the 3-position, along with a hydrochloride counterion. Its structure not only imparts it with intriguing electronic properties but also makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of 6-Phenoxypyridine-3-carboximidamide hydrochloride in the development of novel pharmaceutical agents. Researchers have explored its role as a potential lead compound for anti-inflammatory and anticancer therapies. The phenyl group attached to the pyridine ring contributes to increased lipophilicity, which enhances its ability to cross biological membranes, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, 6-Phenoxypyridine-3-carboximidamide hydrochloride has been investigated for its catalytic properties. Its ability to act as a Lewis acid has been leveraged in asymmetric catalysis, where it facilitates the formation of chiral centers in organic molecules. This property has opened new avenues for the synthesis of enantiomerically pure compounds, which are crucial in the pharmaceutical industry.

The synthesis of 6-Phenoxypyridine-3-carboximidamide hydrochloride involves a multi-step process that includes nucleophilic aromatic substitution and amidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of its production.

From a materials science perspective, 6-Phenoxypyridine-3-carboximidamide hydrochloride has been explored as a precursor for the development of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and separation.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of 6-Phenoxypyridine-3-carboximidamide hydrochloride. Density functional theory (DFT) calculations have revealed that the compound exhibits unique electronic transitions, which could be harnessed for optoelectronic applications such as light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 6-Phenoxypyridine-3-carboximidamide hydrochloride (CAS No. 1221725-77-4) is a multifaceted compound with promising applications across various scientific domains. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.